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Compound of Interest

Compound Name: 5-Hydroxy-2-hexanone

Cat. No.: B1204603 Get Quote

Essential Safety and Handling Guide for 5-
Hydroxy-2-hexanone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Hydroxy-2-hexanone in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure the safe management of

this chemical.

Hazard Identification and Exposure Limits
While a specific Safety Data Sheet (SDS) for 5-Hydroxy-2-hexanone is not readily available,

information from a structurally similar compound, 5-Hydroxy-5-methylhexan-2-one, indicates

that it is a combustible liquid that can cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[1] Therefore, it is crucial to handle 5-Hydroxy-2-hexanone with

appropriate precautions.

In the absence of specific occupational exposure limits (OELs) for 5-Hydroxy-2-hexanone, the

limits for similar ketones can be used as a reference. For example, the Occupational Safety

and Health Administration (OSHA) Permissible Exposure Limit (PEL) for Methyl Ethyl Ketone

(MEK) is 200 ppm (590 mg/m³) as an 8-hour time-weighted average (TWA).[2]
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Property Value Source

Physical State Liquid
Inferred from similar

compounds

Molecular Formula C₆H₁₂O₂ [3][4][5][6][7][8]

Molecular Weight 116.16 g/mol [3][4][5][6][7][8]

Boiling Point 205.77 °C at 760 mmHg [8]

Flash Point 81.15 °C [8]

Density 0.948 g/cm³ [8]

Hazards

Combustible liquid, Skin

irritant, Eye irritant, Respiratory

irritant

[1]

Reference OEL (MEK)
200 ppm (590 mg/m³) - 8-hr

TWA (OSHA PEL)
[2]

Personal Protective Equipment (PPE)
Based on the potential hazards, the following PPE is mandatory when handling 5-Hydroxy-2-
hexanone:
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PPE Category Recommended Equipment

Eye and Face Protection

Chemical safety goggles are essential. A face

shield should be worn in addition to goggles

when there is a significant risk of splashing.

Hand Protection

Chemical-resistant gloves are required. Butyl or

Neoprene gloves are recommended for handling

ketones and alcohols.[9][10][11][12] Nitrile

gloves may be suitable for incidental contact but

should be replaced immediately upon

contamination.[9] Always inspect gloves for

tears or punctures before use.

Body Protection

A flame-resistant lab coat must be worn. For

larger quantities or tasks with a high risk of

splashing, a chemical-resistant apron or

coveralls should be used.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a certified chemical fume

hood. If a fume hood is not available or if there

is a risk of generating aerosols, a NIOSH-

approved respirator with an organic vapor

cartridge is required.

Operational Plan: Step-by-Step Handling
Procedures
3.1. Preparation

Risk Assessment: Before starting any work, perform a thorough risk assessment for the

specific experiment.

Gather Materials: Ensure all necessary equipment, including PPE, spill containment

materials (such as absorbent pads or sand), and waste containers, are readily available.
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Verify Emergency Equipment: Confirm that a safety shower and eyewash station are

accessible and in good working order.

Work Area Setup: Conduct all handling of 5-Hydroxy-2-hexanone inside a properly

functioning chemical fume hood.

3.2. Handling and Experimentation

Dispensing: Carefully dispense the required amount of 5-Hydroxy-2-hexanone, avoiding

splashes and the generation of aerosols.

Heating: If heating is necessary, use a controlled heating source like a heating mantle or a

water bath. Avoid open flames.

Containment: Keep containers of 5-Hydroxy-2-hexanone tightly closed when not in use to

prevent the escape of vapors.[13][14]

3.3. Post-Experiment

Decontamination: Thoroughly clean all glassware and equipment that came into contact with

the chemical.

Waste Segregation: Segregate all waste containing 5-Hydroxy-2-hexanone into a

designated, properly labeled hazardous waste container.

Storage: Store unused 5-Hydroxy-2-hexanone in a cool, dry, well-ventilated area away from

heat, sparks, and incompatible materials such as strong oxidizing agents.[14][15] The

container should be tightly sealed and clearly labeled.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination and dispose

of single-use items in the appropriate waste stream.

Disposal Plan
5-Hydroxy-2-hexanone is a combustible liquid and must be disposed of as hazardous waste.

4.1. Waste Collection
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Designated Container: Use a dedicated, leak-proof, and chemically compatible container for

liquid waste containing 5-Hydroxy-2-hexanone. The original container can be used if it is in

good condition.[13]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"5-Hydroxy-2-hexanone," and a description of its hazards (e.g., "Flammable Liquid,"

"Irritant").[13][16][17]

Segregation: Do not mix 5-Hydroxy-2-hexanone waste with other waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

[17]

4.2. Waste Storage

Storage Location: Store the hazardous waste container in a designated satellite

accumulation area (SAA) that is secure and away from ignition sources.[14]

Container Management: Keep the waste container tightly closed except when adding waste.

[13][14]

4.3. Waste Disposal

Professional Disposal: Arrange for the disposal of the hazardous waste through your

institution's EHS department or a licensed hazardous waste disposal company.[14][16][17]

Prohibited Disposal:Do not dispose of 5-Hydroxy-2-hexanone down the drain or in the

regular trash.[13][14][16]

Experimental Workflow Diagram
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Caption: Workflow for the safe handling and disposal of 5-Hydroxy-2-hexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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